Cas no 658064-08-5 (Benzonitrile, 4-(3-methoxy-1-propynyl)-)

658064-08-5 structure
Product name:Benzonitrile, 4-(3-methoxy-1-propynyl)-
CAS No:658064-08-5
MF:C11H9NO
MW:171.195262670517
CID:1693564
Benzonitrile, 4-(3-methoxy-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-(3-methoxy-1-propynyl)-
- Benzonitrile, 4-(3-methoxy-1-propyn-1-yl)-
- 4-(3-Methoxy-1-propyn-1-yl)benzonitrile
-
- Inchi: 1S/C11H9NO/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7H,8H2,1H3
- InChI Key: XFARBQNXZDLSKW-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C#CCOC)C=C1
Computed Properties
- Exact Mass: 171.06847
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 290.8±25.0 °C(Predicted)
- PSA: 33.02
Benzonitrile, 4-(3-methoxy-1-propynyl)- Related Literature
-
Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
-
Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
-
Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
-
Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
-
Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
658064-08-5 (Benzonitrile, 4-(3-methoxy-1-propynyl)-) Related Products
- 1805144-21-1(Methyl 4-aminomethyl-2-cyano-3-nitrophenylacetate)
- 176-35-2(1,4-Dioxa-7-thiaspiro4.4nonane)
- 2025789-55-1(2-(3-Methylidenepyrrolidin-1-yl)pyridine-3-carbaldehyde)
- 401804-62-4(1-[4-(2-Chlorophenoxy)butyl]piperazine)
- 869111-51-3((2S,2’S,5R)-5-Hydroxy Lysinonorleucine Hydrochloride)
- 1013785-57-3(N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide)
- 1178430-81-3(N-methyl-1H-pyrazole-4-sulfonamide)
- 160133-75-5(Methyl 3-Amino-4-p-tolylthiophene-2-carboxylate)
- 2274942-46-8(tert-butyl N-(4-hydroxy-5-methylhexan-3-yl)carbamate)
- 1783531-69-0(2,4-Dichloro-6,6-dimethyl-5,7-dihydrocyclopenta[d]pyrimidine)
Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
